Cas no 1416013-89-2 (3,3-bis(fluoromethyl)cyclopentan-1-one)

• Product Name: 3,3-bis(fluoromethyl)cyclopentan-1-one
• CAS No: 1416013-89-2
• MF: C₇H₁₀F₂O
• MW: 148.150509357452
• CID: 5100493
• Update Time: 2026-03-03

3,3-bis(fluoromethyl)cyclopentan-1-one Chemical and Physical Properties

Names and Identifiers

• 3,3-bis(fluoromethyl)cyclopentan-1-one

• Inchi： 1S/C7H10F2O/c8-4-7(5-9)2-1-6(10)3-7/h1-5H2
• InChI Key： KIQVFKQJRQANFU-UHFFFAOYSA-N
• SMILES： C1(=O)CCC(CF)(CF)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3,3-bis(fluoromethyl)cyclopentan-1-one

3,3-Bis(fluoromethyl)cyclopentan-1-one

3,3-Bis(fluoromethyl)cyclopentan-1-one is a unique organic compound with the CAS number 1416013-89-2. This compound is characterized by its cyclopentanone backbone, which is substituted at the 3-position with two fluoromethyl groups. The structure of 3,3-bis(fluoromethyl)cyclopentan-1-one makes it an interesting subject for both academic and industrial research due to its potential applications in various fields such as pharmaceuticals, agrochemicals, and materials science.

The synthesis of 3,3-bis(fluoromethyl)cyclopentan-1-one typically involves multi-step organic reactions. Recent advancements in synthetic methodologies have enabled the efficient construction of this compound using strategies such as Friedel-Crafts acylation and subsequent fluorination. The use of transition metal catalysts has also been explored to enhance the reaction efficiency and selectivity. These methods not only improve the yield but also contribute to the sustainability of the synthesis process by minimizing waste and reducing energy consumption.

One of the key areas of research on 3,3-bis(fluoromethyl)cyclopentan-1-one is its physical and chemical properties. Studies have shown that this compound exhibits a high degree of thermal stability, making it suitable for applications that require exposure to elevated temperatures. Additionally, its electronic properties, particularly its ability to act as an electron-deficient electrophile, have been leveraged in various chemical transformations. Recent research has also focused on understanding its solubility profiles in different solvents, which is crucial for its application in drug delivery systems.

The biological activity of 3,3-bis(fluoromethyl)cyclopentan-1-one has been a topic of significant interest. Preclinical studies have demonstrated that this compound possesses potent anti-inflammatory and antioxidant properties. These findings suggest its potential as a lead molecule in the development of novel therapeutic agents for conditions such as neurodegenerative diseases and cardiovascular disorders. Furthermore, recent investigations into its pharmacokinetics have provided valuable insights into its bioavailability and metabolic pathways, paving the way for further preclinical testing.

In the field of agrochemistry, 3,3-bis(fluoromethyl)cyclopentan-1-one has shown promise as a component in herbicides and fungicides. Its ability to inhibit key enzymes involved in plant metabolism makes it a potential candidate for controlling invasive species and crop pathogens. Recent breakthroughs in green chemistry have also led to the exploration of this compound as a sustainable alternative to traditional agrochemicals, reducing environmental impact while maintaining efficacy.

The material science applications of 3,3-bis(fluoromethyl)cyclopentan-1-one are another area of active research. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials for flexible electronics and photovoltaic devices. Recent studies have focused on optimizing its integration into polymer blends to enhance device performance while maintaining mechanical stability.

In conclusion, 3,3-bis(fluoromethyl)cyclopentan-1-one (CAS No: 1416013-89-2) is a versatile compound with a wide range of potential applications across multiple disciplines. Its synthesis methodologies continue to evolve with advancements in catalytic chemistry, while its physical and biological properties offer new avenues for innovation in pharmaceuticals, agrochemicals, and materials science. As research on this compound progresses, it is expected to play an increasingly important role in addressing some of the most pressing challenges in modern science.